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Compound of Interest

Compound Name: 7-Nitro-1H-indazol-6-OL

Cat. No.: B15201773 Get Quote

Safety and Handling Profile: 7-Nitro-1H-indazol-
6-ol
Disclaimer: No specific safety and handling data for 7-Nitro-1H-indazol-6-ol has been found in

publicly available literature or safety data sheets. The following guide is a technical estimation

based on the safety profiles of structurally related compounds: 5-Nitro-1H-indazol-6-ol, 7-Nitro-

1H-indazole, and 6-Nitro-1H-indazole. The information provided should be used as a

preliminary guideline only. A thorough risk assessment should be conducted by qualified

professionals before handling this compound.

This guide is intended for researchers, scientists, and professionals in drug development and is

structured to provide a comprehensive overview of the potential hazards and safe handling

practices for 7-Nitro-1H-indazol-6-ol, based on data from its analogues.

Chemical and Physical Properties
Quantitative data for 7-Nitro-1H-indazol-6-ol is not available. The table below summarizes the

known properties of its structural isomer and related nitroindazoles to provide a comparative

reference.
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Property
5-Nitro-1H-
indazol-6-ol

7-Nitro-1H-
indazole

6-Nitro-1H-
indazole

5-Nitro-1H-
indazole

Molecular

Formula
C₇H₅N₃O₃[1] C₇H₅N₃O₂[2] C₇H₅N₃O₂[3] C₇H₅N₃O₂[4]

Molecular Weight 179.13 g/mol [1] 163.1 g/mol [5] 163.14 g/mol [3] 163.14 g/mol [4]

Appearance Not specified Not specified
Light brown

powder/solid[3]

Light cream

powder/solid[4]

Melting Point Not specified Not specified 179 - 183 °C[3] 207 - 211 °C[4]

Solubility Not specified

Acetone: 10

mg/ml, DMSO:

>100 mg/ml,

Ethanol: 2.68

mg/ml[5]

Not specified Not specified

CAS Number 1082041-56-2[1] 2942-42-9[2] 7597-18-4[3] 5401-94-5[4]

Hazard Identification and GHS Classification
As there is no specific GHS classification for 7-Nitro-1H-indazol-6-ol, the following table

presents the classifications for related nitroindazole compounds. It is prudent to assume that 7-
Nitro-1H-indazol-6-ol may exhibit similar hazards.
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GHS Hazard Statement 6-Nitro-1H-indazole[6] 5-Nitro-1H-indazole[7]

Acute Toxicity, Oral
H302: Harmful if swallowed

(91.3% of notifications)

H302: Harmful if swallowed

(88% of notifications)

Acute Toxicity, Dermal
H312: Harmful in contact with

skin (89.1% of notifications)
Not classified

Skin Corrosion/Irritation
H315: Causes skin irritation

(97.8% of notifications)

H315: Causes skin irritation

(96% of notifications)

Serious Eye Damage/Irritation

H319: Causes serious eye

irritation (97.8% of

notifications)

H319: Causes serious eye

irritation (96% of notifications)

Acute Toxicity, Inhalation
H332: Harmful if inhaled

(89.1% of notifications)
Not classified

Specific Target Organ Toxicity

(Single Exposure)

H335: May cause respiratory

irritation (95.7% of

notifications)

H335: May cause respiratory

irritation (92% of notifications)

Carcinogenicity
H351: Suspected of causing

cancer (89.1% of notifications)
Not classified

Germ Cell Mutagenicity May cause genetic defects[3]

H341: Suspected of causing

genetic defects (10% of

notifications)

Signal Word: Danger[3]

Safety and Handling
Based on the hazard profiles of related compounds, the following handling procedures are

recommended.

Personal Protective Equipment (PPE)
Eye/Face Protection: Wear appropriate protective eyeglasses or chemical safety goggles as

described by OSHA's eye and face protection regulations in 29 CFR 1910.133 or European

Standard EN166.[3]
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Skin Protection: Wear appropriate protective gloves and clothing to prevent skin exposure.[3]

Respiratory Protection: Use a NIOSH/MSHA or European Standard EN 149 approved

respirator if exposure limits are exceeded or if irritation or other symptoms are experienced.

[3]

Engineering Controls
Work in a well-ventilated area, preferably in a chemical fume hood, to minimize inhalation of

dust.

Ensure that eyewash stations and safety showers are close to the workstation location.[3]

General Hygiene Measures
Avoid contact with skin, eyes, and clothing.

Do not eat, drink, or smoke when using this product.[3]

Wash hands thoroughly after handling.[3]

Keep away from food and drink.

First-Aid Measures
After Inhalation: Move the victim to fresh air and keep at rest in a position comfortable for

breathing. If not breathing, give artificial respiration. Get medical attention.[2][3]

After Skin Contact: Wash off immediately with plenty of soap and water. Remove all

contaminated clothes and shoes. Get medical attention if you feel unwell.[2][3]

After Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses,

if present and easy to do. Continue rinsing. If eye irritation persists, get medical

advice/attention.[2][3]

After Ingestion: Call a POISON CENTER or doctor/physician if you feel unwell. Rinse mouth.

[2][3]
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Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, carbon dioxide (CO2), dry chemical, or

chemical foam.[3]

Hazardous Combustion Products: May produce nitrogen oxides (NOx), carbon monoxide

(CO), and carbon dioxide (CO2).[3]

Protective Equipment: As in any fire, wear a self-contained breathing apparatus pressure-

demand, MSHA/NIOSH (approved or equivalent), and full protective gear.[3]

Accidental Release Measures
Personal Precautions: Ensure adequate ventilation. Use personal protective equipment as

required. Avoid dust formation.

Environmental Precautions: Should not be released into the environment.

Methods for Cleaning Up: Sweep up and shovel into suitable containers for disposal. Avoid

generating dust.

Experimental Protocols
No specific experimental protocols for 7-Nitro-1H-indazol-6-ol were found. A general protocol

for handling a potentially hazardous solid is provided below.
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Preparation

Handling

Cleanup and Disposal

Conduct Risk Assessment

Don Personal Protective Equipment (PPE)
(Gloves, Goggles, Lab Coat)

Prepare Well-Ventilated Work Area
(Chemical Fume Hood)

Carefully Weigh the Required Amount of Compound

Dissolve in Appropriate Solvent

Perform Experimental Procedure

Quench and Neutralize Reaction as Needed

Dispose of Waste in Accordance with
Institutional and Local Regulations

Clean Glassware and Work Area

Remove and Dispose of PPE Properly

Click to download full resolution via product page

A general workflow for the safe handling of a potentially hazardous chemical solid.
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Logical Relationships
The safety assessment for 7-Nitro-1H-indazol-6-ol is derived from data on related

compounds. The following diagram illustrates this relationship.

Surrogate Compounds with Available Safety Data

7-Nitro-1H-indazol-6-ol
(Data Unavailable)

5-Nitro-1H-indazol-6-ol
(Structural Isomer)

Inferred Hazard Profile

7-Nitro-1H-indazole
(Lacks Hydroxyl Group)

Inferred Hazard Profile

6-Nitro-1H-indazole
(Lacks Hydroxyl Group)

Inferred Hazard Profile

Click to download full resolution via product page

Logical diagram showing the relationship between the target compound and the surrogate
compounds used for this safety assessment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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